1-[3-(isopropylthio)propoxy]-3-methoxybenzene

• IUPAC Name: 1-methoxy-3-(3-propan-2-ylsulfanylpropoxy)benzene
• InChI: InChI=1S/C13H20O2S/c1-11(2)16-9-5-8-15-13-7-4-6-12(10-13)14-3/h4,6-7,10-11H,5,8-9H2,1-3H3
• InChI Key: YOCVURBUADDYAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCCCOC1=CC=CC(=C1)OC
• Molecular Formula: C13H20O2S
• Molecular Weight: 240.36 g/mol

Description

1-[3-(isopropylthio)propoxy]-3-methoxybenzene, also known as KMUP-1, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of benzene derivatives and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

1-[3-(isopropylthio)propoxy]-3-methoxybenzene has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-oxidant properties. The compound has also been investigated for its potential use in the treatment of cardiovascular diseases, diabetes, and neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of 1-[3-(isopropylthio)propoxy]-3-methoxybenzene is not fully understood. However, it has been suggested that the compound may exert its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways. The compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects:
1-[3-(isopropylthio)propoxy]-3-methoxybenzene has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. The compound has also been shown to improve glucose metabolism and reduce blood pressure in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[3-(isopropylthio)propoxy]-3-methoxybenzene in lab experiments is its wide range of biological activities. The compound has been shown to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties, making it a valuable tool for studying various diseases and disorders. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

For research include the development of new synthetic methods, investigation of the compound's potential use in the treatment of neurodegenerative disorders, and further studies to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 1-[3-(isopropylthio)propoxy]-3-methoxybenzene involves the reaction of 3-chloropropyl isopropyl sulfide with 1,3-dimethoxybenzene in the presence of a base. The reaction is carried out under reflux conditions for several hours, and the resulting product is then purified using column chromatography. The purity of the final product is confirmed using various spectroscopic techniques, including NMR and mass spectrometry.